Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0001427 | 3-Pyridinemethanol | 100-55-0 | C10H13NO7 |
| VC0001438 | Cyclamic acid | 100-88-9 | C6H13NO3S |
| VC0001406 | Ipatasertib | 1001264-89-6 | C₂₄H₃₂ClN₅O₂ |
| VC0001410 | Remimazolam benzenesulfonate | 1001415-66-2 | C27H25BrN4O5S |
| VC0001412 | SRT 1720 Hydrochloride | 1001645-58-4 | C25H23N7OS • XHCl |
| VC0001429 | CID 24952929 | 1006036-87-8 | C25H22F3NO3S |
| VC0001430 | MK-2894 sodium salt | 1006036-88-9 | C25H21F3NNaO3S |
| VC0001433 | Quizalofop-p-ethyl | 100646-51-3 | C19H17ClN2O4 |
| VC0001439 | Daclatasvir | 1009119-64-5 | C40H50N8O6 |
| VC0007453 | (2S,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-[(2R,3S,4R)-5-[(1R,2R,3S,5R,6S)-3,5-diamino-2-[(2S,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxycyclohexyl]oxy-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxyoxane-3,4-diol;sulfuric acid | 1263-89-4 | C₂₃H₄₇N₅O₁₈S |
| VC0001340 | FR-167653 | 158876-66-5 | C24H20FN5O6S |
| VC0007371 | Heptamethine cyanine dye-1 | 162411-29-2 | C₄₂H₄₄ClIN₂ |
| VC0001368 | Asparagusic acid | 2224-02-4 | C4H6O2S2 |
| VC0001354 | Favipiravir | 259793-96-9 | C5H4FN3O2 |
| VC0007428 | 6-[2-[(E,3E)-3-(3-Ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]hexanoate | 260430-02-2 | C₂₅H₂₆N₂O₄ |
| VC0007384 | Bay 41-4109 racemate | 298708-79-9 | C₁₈H₁₃ClF₃N₃O₂ |
| VC0001341 | Lurasidone | 367514-87-2 | C28H36N4O2S |
| VC0001344 | Naloxone | 465-65-6 | C19H21NO4 |
| VC0001347 | Nialamide | 51-12-7 | C16H18N4O2 |
| VC0007399 | beta-Alanine, N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-, methyl ester | 52239-04-0 | C₁₉H₁₉N₅O₄S |
| VC0007451 | D-Gluconic acid, sodium salt (1:1) | 527-07-1 | C6H11NaO7(anhydrous) C6H11NaO7 |
| VC0007424 | p-Aminosalicylic acid sodium salt dihydrate | 6018-19-5 | C₇H₇NO₃.₂H₂O.Na |
| VC0001390 | L-Thyroxine sodium salt pentahydrate | 6106-07-6 | C15H20I4NNaO9 |
| VC0007442 | Nile Red | 7385-67-3 | C₂₀H₁₈N₂O₂ |
| VC0007372 | (E)-1-(4-Hydroxy-3-methoxyphenyl)dec-1-en-3-one | 878006-06-5 | C₁₇H₂₄O₃ |